Ezetimibe Diacetate
Ezetimibe Diacetate
Brand Name:
Vulcanchem
CAS No.:
163380-20-9
VCID:
VC0133981
InChI:
InChI=1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26-,27-/m1/s1
SMILES:
CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C
Molecular Formula:
C₂₈H₂₅F₂NO₅
Molecular Weight:
493.5 g/mol
Ezetimibe Diacetate
CAS No.: 163380-20-9
Reference Standards
VCID: VC0133981
Molecular Formula: C₂₈H₂₅F₂NO₅
Molecular Weight: 493.5 g/mol
| CAS No. | 163380-20-9 |
|---|---|
| Product Name | Ezetimibe Diacetate |
| Molecular Formula | C₂₈H₂₅F₂NO₅ |
| Molecular Weight | 493.5 g/mol |
| IUPAC Name | [4-[(2S,3R)-3-[(3R)-3-acetyloxy-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxoazetidin-2-yl]phenyl] acetate |
| Standard InChI | InChI=1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26-,27-/m1/s1 |
| Standard InChIKey | DCEGDCNFJOXKQY-ZONZVBGPSA-N |
| Isomeric SMILES | CC(=O)OC1=CC=C(C=C1)[C@@H]2[C@H](C(=O)N2C3=CC=C(C=C3)F)CC[C@H](C4=CC=C(C=C4)F)OC(=O)C |
| SMILES | CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C |
| Canonical SMILES | CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C |
| Synonyms | (3R,4S)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-4-[4-(acetyloxy)phenyl]-1-(4-fluorophenyl)-2-azetidinone |
| PubChem Compound | 10505317 |
| Last Modified | Nov 11 2021 |
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